Cas no 1379342-39-8 (2-(Bromomethyl)-1,3-dichloro-4-methylbenzene)

• Product Name: 2-(Bromomethyl)-1,3-dichloro-4-methylbenzene
• CAS No: 1379342-39-8
• MF: C₈H₇BrCl₂
• MW: 253.951179742813
• CID: 2952584
• Update Time: 2025-06-14

2-(Bromomethyl)-1,3-dichloro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(溴甲基)-1,3-二氯-4-甲基苯
• 2-(BROMOMETHYL)-1,3-DICHLORO-4-METHYLBENZENE
• 2,6-Dichloro-3-methylbenzyl bromide
• 2-(Bromomethyl)-1,3-dichloro-4-methylbenzene

• Inchi： 1S/C8H7BrCl2/c1-5-2-3-7(10)6(4-9)8(5)11/h2-3H,4H2,1H3
• InChI Key： CITVEJHFHCXDGQ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C)C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(Bromomethyl)-1,3-dichloro-4-methylbenzene

Comprehensive Overview of 2-(Bromomethyl)-1,3-dichloro-4-methylbenzene (CAS No. 1379342-39-8)

2-(Bromomethyl)-1,3-dichloro-4-methylbenzene (CAS No. 1379342-39-8) is a specialized aromatic compound widely utilized in organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring a bromomethyl group and dichloro substitutions, makes it a valuable building block for constructing complex molecules. Researchers and industries favor this compound due to its reactivity in cross-coupling reactions, which are pivotal in modern drug discovery and material science.

The growing demand for halogenated benzene derivatives like 2-(Bromomethyl)-1,3-dichloro-4-methylbenzene aligns with trends in sustainable chemistry and green synthesis. Recent studies highlight its role in developing high-performance polymers and agrochemicals, addressing global challenges such as crop protection and biodegradable materials. Its compatibility with palladium-catalyzed reactions further enhances its appeal in pharmaceutical R&D, where precision and efficiency are paramount.

From an analytical perspective, CAS No. 1379342-39-8 exhibits distinct spectral properties, facilitating its identification via NMR and mass spectrometry. This reliability ensures quality control in industrial applications, particularly in fine chemical production. Users frequently search for "synthesis methods for bromomethyl benzene derivatives" or "safety data sheets for halogenated aromatics," reflecting practical concerns in handling and scalability.

Innovations in catalysis and process optimization have further elevated the relevance of this compound. For instance, its integration into flow chemistry systems minimizes waste and energy consumption—a response to the industry's shift toward green chemistry principles. Discussions on platforms like ResearchGate often explore "alternative solvents for dichloro-methylbenzene reactions," underscoring the intersection of performance and environmental responsibility.

In summary, 2-(Bromomethyl)-1,3-dichloro-4-methylbenzene exemplifies the synergy between structural versatility and industrial applicability. Its role in advancing tailor-made chemicals and specialty materials continues to inspire research, making it a cornerstone in contemporary chemical innovation.